N,N-dimethyl-3-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]aniline

• IUPAC Name: N,N-dimethyl-3-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]aniline
• InChI: InChI=1S/C11H11F3N4/c1-18(2)8-5-3-4-7(6-8)9-15-10(17-16-9)11(12,13)14/h3-6H,1-2H3,(H,15,16,17)
• InChI Key: MKTSPQFXQUFTBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C2=NNC(=N2)C(F)(F)F
• Molecular Formula: C11H11F3N4
• Molecular Weight: 256.23 g/mol

Description

N,N-dimethyl-3-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]aniline is a useful research compound. Its molecular formula is C11H11F3N4 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 256.09358085 g/mol and the complexity rating of the compound is 282. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity of Triazoles

Triazoles, such as those described in the review on triazole derivatives, are notable for their wide range of biological activities, which include anti-inflammatory, antimicrobial, and antitumoral properties. These compounds have been the focus of considerable research due to their potential in drug development and the ongoing need for new therapeutic agents to address emerging diseases and antibiotic-resistant bacteria (Ferreira et al., 2013).

Applications in Material Science

The synthesis and application of triazoles in material science, as detailed in the review on synthetic routes for 1,4-disubstituted 1,2,3-triazoles, demonstrate their importance in the development of new materials with specific properties for use in various technologies, including electronics and coatings (Kaushik et al., 2019).

Environmental Applications

The research on the elimination of aniline and its derivatives from wastewater highlights the environmental relevance of aniline-based compounds. Such studies are crucial for mitigating the environmental impact of industrial processes and ensuring the safety of water resources (Chaturvedi & Katoch, 2020).

Catalytic Applications

The catalytic synthesis of polyoxymethylene dimethyl ethers from trioxane demonstrates the application of dimethyl ether derivatives in producing environmentally friendly fuels and chemicals, showcasing the potential of such compounds in sustainable chemistry and energy production (Baranowski et al., 2017).

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. Trifluoromethylated compounds are of interest in various fields, including medicinal chemistry and materials science.